N-((4-(4-nitrophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide

• IUPAC Name: N-[[4-(4-nitrophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C17H15N5O3S/c23-16(10-12-4-2-1-3-5-12)18-11-15-19-20-17(26)21(15)13-6-8-14(9-7-13)22(24)25/h1-9H,10-11H2,(H,18,23)(H,20,26)
• InChI Key: XOSCRLMJTGLNJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC2=NNC(=S)N2C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol
• CAS No.: 392247-76-6

Description

N-((4-(4-nitrophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C17H15N5O3S and its molecular weight is 369.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antibacterial and Antitumor Potential : Compounds with structural similarities to N-((4-(4-nitrophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide have been synthesized and evaluated for their antibacterial and antitumor activities. For instance, the synthesis of new fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines from aryl-amination of related acetamides showed promising activity against various bacteria and displayed interesting antitumor properties against human lung and hepatocellular carcinoma cell lines (Alharbi & Alshammari, 2019).

• Synthesis and Anticonvulsant Activity : Research on structurally related compounds, such as the synthesis of triazole derivatives and their evaluation as anticonvulsant agents, highlights the potential of these compounds in developing new treatments for epilepsy. Some derivatives exhibited protective effects against seizures in animal models, showcasing the relevance of these structures in medicinal chemistry research (Küçükgüzel et al., 2004).

• Antifungal and Apoptotic Effects : Triazole-oxadiazole compounds, bearing structural similarities, have been synthesized and tested for their antifungal and apoptotic activities against various Candida species. This research suggests that these compounds can serve as potent antifungal agents, with some demonstrating significant apoptosis-inducing effects on cancer cell lines, further emphasizing their potential in cancer therapy (Çavușoğlu et al., 2018).

• Analgesic and Anti-inflammatory Activities : Studies have also focused on the synthesis of thiazolylamino- and thiazolyloxy- arylacetic acid derivatives to evaluate their analgesic and anti-inflammatory properties. These efforts contribute to the development of new therapeutic agents for managing pain and inflammation, underlining the chemical versatility and biological relevance of compounds related to this compound (Maeda et al., 1983).